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Compound of Interest

Compound Name: Chlorodimethylvinylsilane

Cat. No.: B155262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorodimethylvinylsilane (CAS 1719-58-0), also known as dimethylvinylchlorosilane or

vinyldimethylchlorosilane, is a versatile organosilicon compound with the chemical formula

C₄H₉ClSi.[1] It is a colorless to light yellow liquid characterized by a pungent odor.[2][3] This

compound is a critical intermediate in the synthesis of a wide array of silicon-containing

materials due to its dual functionality. The vinyl group allows for polymerization and cross-

coupling reactions, while the reactive chlorosilane moiety readily undergoes nucleophilic

substitution and hydrolysis.[1] This unique combination of reactive sites makes it an invaluable

building block in the production of specialized silicone polymers, resins, adhesives, coatings,

and as a surface modifying agent.[1][4] Furthermore, it serves as a precursor in the synthesis

of silaheterocycles and novel chelating ligands, which have applications in pharmaceuticals

and catalysis.[1][5]

Physicochemical Properties
The key physicochemical properties of chlorodimethylvinylsilane are summarized in the table

below for easy reference and comparison.
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Property Value References

CAS Number 1719-58-0

Molecular Formula C₄H₉ClSi

Molecular Weight 120.65 g/mol

Appearance Colorless to yellow clear liquid [3][4]

Boiling Point 82-83 °C (lit.) [3][4]

Density 0.874 g/mL at 25 °C (lit.) [3]

Refractive Index (n20/D) 1.414 (lit.) [3]

Flash Point -5 °C (23 °F) - closed cup [3]

Vapor Pressure 95 hPa at 20 °C [3]

Water Solubility Reacts with water [3]

Solubility
Soluble in most aprotic organic

solvents (e.g., CH₂Cl₂)
[3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

chlorodimethylvinylsilane. While detailed spectra are best consulted from spectral

databases, the following provides an overview of expected spectroscopic features.
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Spectroscopy Type Key Features

¹H NMR

Signals corresponding to the vinyl protons

(typically in the range of 5.7-6.2 ppm) and the

methyl protons attached to the silicon atom

(typically around 0.4 ppm).

¹³C NMR
Resonances for the vinyl carbons and the

methyl carbons.

²⁹Si NMR
A characteristic chemical shift for the silicon

atom.

Infrared (IR) Spectroscopy

Characteristic absorption bands for C=C

stretching of the vinyl group, Si-C stretching,

and Si-Cl stretching.

Mass Spectrometry (GC-MS)

The mass spectrum will show the molecular ion

peak and characteristic fragmentation patterns,

including the loss of a methyl group or a chlorine

atom.[4]

Reactivity and Synthesis
The reactivity of chlorodimethylvinylsilane is dominated by its two functional groups: the

silicon-chlorine bond and the vinyl group. The Si-Cl bond is susceptible to nucleophilic attack

and hydrolysis, while the vinyl group can participate in various addition and polymerization

reactions.
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Key Reactions of Chlorodimethylvinylsilane
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Caption: Reactivity pathways of chlorodimethylvinylsilane.

Experimental Protocols
Synthesis of Chlorodimethylvinylsilane via Grignard Reaction[2]

This protocol describes the synthesis of chlorodimethylvinylsilane from

dimethyldichlorosilane and a vinylmagnesium bromide Grignard reagent.

Materials:

Dimethyldichlorosilane (Me₂SiCl₂)

Magnesium turnings

Vinyl bromide or vinyl chloride
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Ethyl bromide (as initiator)

Anhydrous tetrahydrofuran (THF)

Antimony trichloride (SbCl₃) as a catalyst

Iodine (optional, for initiation)

Argon or nitrogen for inert atmosphere

Procedure:

Preparation of Vinylmagnesium Bromide: In a 2L four-necked reaction flask equipped with

a mechanical stirrer, reflux condenser, and under an argon atmosphere, add anhydrous

THF, magnesium chips, and a crystal of iodine. Introduce vinyl chloride gas or add vinyl

bromide, along with a small amount of ethyl bromide to initiate the Grignard reaction.

Maintain the reaction for approximately 6-8 hours to prepare the vinylmagnesium bromide

solution in THF.

Grignard Reaction: In a separate 2L four-necked reaction flask equipped with a

mechanical stirrer, reflux condenser, constant pressure dropping funnel, and a

thermometer, and under an argon atmosphere, add dimethyldichlorosilane (1.0 mol) and

antimony trichloride (mass ratio of Me₂SiCl₂ to SbCl₃ is 100:2).

Add the freshly prepared vinylmagnesium bromide Grignard reagent (1.05 mol) dropwise

at room temperature. The molar ratio of the Grignard reagent to dimethyldichlorosilane

should be between 1.05:1 and 1.20:1.

Maintain the reaction temperature between 20-40 °C and stir for 4 to 6 hours.

Work-up and Purification: After the reaction is complete, filter the mixture. The filtrate is

then distilled. A fraction collected at 78-85 °C will be the product,

chlorodimethylvinylsilane.

General Procedure for Hydrosilylation of Alkenes

Hydrosilylation is a key reaction of the vinyl group. The following is a general procedure for the

palladium-catalyzed hydrosilylation of an alkene like styrene.
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Materials:

Chlorodimethylvinylsilane

Styrene (or other alkene)

Palladium catalyst (e.g., [PdCl(π-C₃H₅)]₂ with a chiral phosphine ligand like (S)-MeO-MOP

for asymmetric synthesis)

Anhydrous solvent (e.g., toluene or THF)

Procedure:

In a flame-dried reaction vessel under an inert atmosphere, dissolve the palladium catalyst

in the anhydrous solvent.

Add the alkene (e.g., styrene) to the catalyst solution.

Add chlorodimethylvinylsilane to the stirred mixture.

The reaction can be run at temperatures ranging from room temperature to elevated

temperatures (e.g., 40 °C), depending on the catalyst and substrates.

Monitor the reaction progress by GC or NMR.

Upon completion, the product can be isolated by removing the solvent under reduced

pressure and purified by distillation.

Applications
Chlorodimethylvinylsilane is a cornerstone in organosilicon chemistry with a broad range of

applications:

Silicone Polymers: It is a key intermediate in the synthesis of silicone polymers. The

incorporation of vinyl groups allows for cross-linking, which enhances the mechanical

properties and durability of the final products, such as sealants, adhesives, and coatings.[4]
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Surface Modification: This compound is used to modify surfaces to impart hydrophobicity or

improve adhesion, which is beneficial in the manufacturing of advanced materials.[4]

Coupling Agent: It acts as a coupling agent in composite materials, enhancing the bond

between organic polymers and inorganic fillers.

Research and Development: In a laboratory setting, it is employed in the synthesis of

specialized chemical compounds, including silaheterocycles and new chelating ligands for

catalysis.[3][5] It is also used to introduce the vinyldimethylsilyl protecting group in organic

synthesis.

Safety and Handling
Chlorodimethylvinylsilane is a hazardous chemical and requires careful handling. The

following table summarizes its key safety information.
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Hazard Category GHS Pictograms Hazard Statements
Precautionary
Statements

Flammable Liquid 🔥

H225: Highly

flammable liquid and

vapor

P210: Keep away

from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking.

Skin

Corrosion/Irritation
corrosive

H314: Causes severe

skin burns and eye

damage

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P310:

Immediately call a

POISON CENTER or

doctor/physician.

Specific Hazards
EUH014: Reacts

violently with water

Handling Recommendations:

Handle in a well-ventilated area, preferably in a fume hood.

Keep away from moisture, as it reacts violently with water to produce hydrogen chloride gas.

Store in a cool, dry, well-ventilated place away from sources of ignition.
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Use personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat.

Conclusion
Chlorodimethylvinylsilane is a highly valuable and reactive organosilicon compound with

significant applications in both industrial and academic settings. Its unique bifunctionality allows

for a wide range of chemical transformations, making it an essential building block for the

synthesis of advanced materials and complex molecules. A thorough understanding of its

physicochemical properties, reactivity, and safe handling procedures is paramount for its

effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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